3-ethyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole

• Molecular Formula: C11H12N4O2S
• Molecular Weight: 264.31 g/mol
• IUPAC Name: 5-ethyl-3-[(4-nitrophenyl)methylsulfanyl]-1H-1,2,4-triazole
• InChI: InChI=1S/C11H12N4O2S/c1-2-10-12-11(14-13-10)18-7-8-3-5-9(6-4-8)15(16)17/h3-6H,2,7H2,1H3,(H,12,13,14)
• InChI Key: RIVJZEGOHLOXGY-UHFFFAOYSA-N
• SMILES: CCC1=NC(=NN1)SCC2=CC=C(C=C2)[N+](=O)[O-]

Description

The 3-ethyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of the 3-ethyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body, which can lead to the death of cancer cells and bacteria.
Biochemical and Physiological Effects
The this compound has been shown to have a range of biochemical and physiological effects. In laboratory experiments, the compound has been found to inhibit the growth of cancer cells and bacteria. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using the 3-ethyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole in lab experiments is its versatility. The compound can be used in a range of applications, including drug development and chemical synthesis. However, one of the main limitations of using the compound is its toxicity. The compound can be harmful if ingested or inhaled, and precautions should be taken when handling it.

Future Directions

There are several future directions for research into the 3-ethyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole. One area of interest is the development of new drugs for the treatment of cancer and bacterial infections. Researchers are also investigating the potential of the compound for use in other applications, such as in the development of new materials and in environmental remediation.
Conclusion
In conclusion, the this compound is a versatile chemical compound that has potential applications in various scientific fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research into the compound is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of 3-ethyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole involves the reaction of 4-nitrobenzyl chloride with thiourea in the presence of sodium hydroxide. The resulting product is then subjected to further reaction with ethyl iodide to yield the final compound.

Scientific Research Applications

The 3-ethyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole has been extensively studied for its potential applications in various scientific fields. One of its primary uses is as a building block in the synthesis of other chemical compounds. The compound is also used in the development of new drugs for the treatment of various diseases, including cancer and bacterial infections.